Cas no 1261983-78-1 (3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol)

• Product Name: 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol
• CAS No: 1261983-78-1
• MF: C₁₇H₁₈BrNO₃S
• MW: 396.298722743988
• MDL: MFCD18316177
• CID: 2767543
• Update Time: 2025-10-30

3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol

• MDL： MFCD18316177
• Inchi： 1S/C17H18BrNO3S/c18-15-10-14(11-16(20)12-15)13-4-6-17(7-5-13)23(21,22)19-8-2-1-3-9-19/h4-7,10-12,20H,1-3,8-9H2
• InChI Key： LCMOGOBSSNSOSV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(N3CCCCC3)(=O)=O)C=C2)=CC(Br)=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol

Introduction to 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol (CAS No. 1261983-78-1) and Its Emerging Applications in Chemical Biology

3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, identified by the CAS number 1261983-78-1, is a structurally sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a brominated phenol core linked to a piperidine-sulfonylphenyl moiety, which endows it with distinct chemical and biological properties. The presence of both bromine and sulfonamide functionalities makes it a versatile scaffold for medicinal chemistry investigations, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol is highly reminiscent of several bioactive molecules that have been explored in recent years. The bromine atom at the 3-position of the phenol ring serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug candidates. Concurrently, the sulfonamide group at the 4-position of the phenyl ring enhances solubility and binding affinity, making it an attractive feature for designing small-molecule inhibitors targeting protein-protein interactions or enzyme catalysis.

Recent advancements in computational chemistry and machine learning have facilitated the rapid identification of promising scaffolds like 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol. Studies have demonstrated that molecules incorporating sulfonamide moieties often exhibit enhanced bioavailability and metabolic stability, critical factors for drug-like properties. The piperidine ring, a common pharmacophore in modern medicinal chemistry, contributes to favorable pharmacokinetic profiles by improving oral bioavailability and reducing renal clearance. These attributes have positioned 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol as a compelling candidate for further exploration in drug discovery programs.

In the realm of oncology research, 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol has been investigated for its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Kinases are key regulators of cellular signaling pathways, and their dysregulation is frequently observed in malignant tumors. By targeting these enzymes, compounds like 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol aim to disrupt aberrant signaling networks that drive tumor growth and metastasis. Preliminary computational studies suggest that the sulfonamide-piperidine moiety may interact with critical residues in kinase active sites, potentially leading to high-affinity binding and therapeutic efficacy.

Beyond oncology, 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol has shown promise in preclinical models relevant to neurodegenerative diseases. The phenolic and sulfonamide functionalities are known to modulate oxidative stress and inflammation—pathophysiological hallmarks of conditions such as Alzheimer’s disease and Parkinson’s disease. Research indicates that compounds structurally related to 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol may attenuate neurotoxicity by scavenging reactive oxygen species or inhibiting pro-inflammatory cytokine production. These findings underscore the compound’s potential utility not only as an anticancer agent but also as a neuroprotective therapeutic.

The synthesis of 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol presents an intriguing challenge due to its multi-step construction involving regioselective bromination, sulfonylation, and coupling reactions. However, modern synthetic methodologies have significantly streamlined these processes, enabling scalable production for both academic research and industrial applications. Advances in transition-metal catalysis have particularly enhanced the efficiency of cross-coupling steps, reducing reaction times and improving yields—a critical consideration for cost-effective drug development.

The pharmacological evaluation of 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol has revealed intriguing interactions with biological targets beyond kinases and enzymes. For instance, its sulfonamide group has been shown to engage with ATP-binding pockets in metabolic enzymes, potentially modulating pathways involved in energy homeostasis. Additionally, the phenolic moiety may interact with membrane receptors or ion channels, offering avenues for treating disorders such as hypertension or neurodegeneration. These multifaceted interactions highlight the compound’s broad therapeutic potential.

As computational modeling becomes increasingly sophisticated, virtual screening approaches are being leveraged to identify novel derivatives of 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol with enhanced biological activity or selectivity. Machine learning algorithms trained on large datasets of bioactive compounds can predict optimal modifications to the scaffold, guiding experimental efforts toward high-value candidates. This interdisciplinary approach—combining computational power with synthetic chemistry—has accelerated the discovery pipeline for molecules like 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, expediting their transition from laboratory curiosities to viable drug candidates.

The growing interest in 3-Bromo-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol underscores its significance as a building block for innovative therapeutics. Its structural features align well with current trends in medicinal chemistry toward rational drug design and targeted therapy. By leveraging its unique chemical properties through advanced synthetic techniques and computational tools, researchers are poised to unlock new treatments for a variety of diseases—spanning oncology to neurology—where unmet medical needs remain significant.